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Compound of Interest

Compound Name: 1,3-Dibromoacetone

Cat. No.: B016897 Get Quote

Essential Safety and Handling Guide for 1,3-
Dibromoacetone
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling 1,3-Dibromoacetone.

Adherence to these procedural steps is critical for ensuring personal safety and regulatory

compliance.

Hazard Identification and Classification
1,3-Dibromoacetone is a hazardous chemical that poses significant health risks upon

exposure. It is classified as a corrosive solid and is associated with severe skin, eye, and

respiratory tract irritation.[1] The primary hazards are summarized below.
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Hazard Classification Description Signal Word

Skin Corrosion/Irritation

(Category 2)

Causes skin irritation and may

cause severe burns.[1][2][3]
Danger[2]

Serious Eye Damage/Irritation

(Category 2)

Causes serious eye irritation

and damage.[1][2][3]

Acute Toxicity, Inhalation

(Category 1)
May be fatal if inhaled.[4]

Specific Target Organ Toxicity

(Single Exposure, Category 3)

Targets and may cause

irritation to the respiratory

system.[1]

Allergic Skin Reaction
May cause an allergic skin

reaction.[2][3]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 1,3-Dibromoacetone, the use of appropriate personal

protective equipment is mandatory.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[5][6]

Protects against dust,

splashes, and vapors which

can cause severe eye

damage.

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber, inspect

before use) and impervious

protective clothing to prevent

skin exposure.[1][5][6][7]

Prevents direct contact, which

can cause severe burns and

allergic reactions.[2][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust is

generated or if irritation is

experienced.[1][5]

Protects against inhalation of

dust particles, which can cause

severe respiratory irritation and

may be fatal.[1]

Operational Plan: Safe Handling Protocol
A systematic approach is essential when working with 1,3-Dibromoacetone. Always handle

this chemical within a certified chemical fume hood.[2]

Step 1: Preparation and Engineering Controls

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[5]

Designate a specific area for handling and clearly label it.

Assemble all necessary equipment and reagents before introducing 1,3-Dibromoacetone.

Don all required PPE as specified in the table above.

Step 2: Handling and Use
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Handle 1,3-Dibromoacetone as a solid crystalline substance, which appears as white to

light yellow.[1]

Carefully weigh the required amount inside the fume hood to minimize dust formation.[1][2]

Avoid creating and inhaling dust.[1][2]

Keep the container tightly closed when not in use.[1][8]

Avoid contact with skin, eyes, and clothing.[1][2]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[6][7]

Step 3: Post-Handling and Decontamination

Thoroughly wash hands, face, and any exposed skin with soap and water after handling is

complete.[1]

Decontaminate all work surfaces using an appropriate solvent (e.g., acetone), followed by

soap and water.[9] Collect all cleaning materials as hazardous waste.[9]

Remove and properly dispose of contaminated PPE. Contaminated clothing should be

laundered separately or discarded.[10]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First-Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b016897?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH3732503&productDescription=1%2C3-DIBROMOACETONE%2C+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3732503&productDescription=1%2C3-DIBROMOACETONE%2C+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/816-39-7.html
https://www.fishersci.com/store/msds?partNumber=AAH3732503&productDescription=1%2C3-DIBROMOACETONE%2C+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/816-39-7.html
https://www.fishersci.com/store/msds?partNumber=AAH3732503&productDescription=1%2C3-DIBROMOACETONE%2C+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcchemicals.com/msds/MSDS_DC40676.html
https://www.fishersci.com/store/msds?partNumber=AAH3732503&productDescription=1%2C3-DIBROMOACETONE%2C+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/816-39-7.html
https://www.chemicalbook.com/msds/1-1-dibromo-3-3-3-trifluoroacetone.pdf
https://www.echemi.com/sds/13-dibromoacetone-pid_Rock25956.html
https://www.fishersci.com/store/msds?partNumber=AAH3732503&productDescription=1%2C3-DIBROMOACETONE%2C+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_1_3_Dibromo_2_4_6_trinitrobenzene.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_1_3_Dibromo_2_4_6_trinitrobenzene.pdf
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[1][10]

Remove contact lenses if present and easy to

do so while continuing to rinse.[10] Seek

immediate medical attention.[1][10]

Skin Contact

Immediately remove all contaminated clothing

and jewelry.[10] Wash the affected skin with

plenty of soap and water for at least 15 minutes.

[1][11] If irritation persists, seek medical

attention.[1]

Inhalation

Move the exposed person to fresh air at once.[1]

[11] If breathing has stopped or is difficult,

provide artificial respiration or oxygen.[1][2][11]

Seek immediate medical attention.[11]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water.[1][2] Never give anything

by mouth to an unconscious person.[2] Seek

immediate medical attention.[1]

Spill Response Protocol

In the event of a spill, follow the workflow below to ensure safe containment and cleanup.
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Workflow for 1,3-Dibromoacetone Spill

Immediate Actions

Containment & Cleanup

Final Steps

Spill Detected

Alert Personnel & 
 Evacuate Area

Don Full PPE

Contain Spill with 
 Non-Combustible Absorbent 

 (e.g., Sand, Vermiculite)

Carefully Sweep Up 
 Solid Material

Place into a Labeled 
 Hazardous Waste Container

Decontaminate Spill Area 
 with Appropriate Solvent

Dispose of Waste via 
 Approved Channels

Click to download full resolution via product page

Caption: Workflow for handling a 1,3-Dibromoacetone spill.

Storage and Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b016897?utm_src=pdf-body-img
https://www.benchchem.com/product/b016897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage

Store in a cool, dry, and well-ventilated area.[1][8]

Keep refrigerated at a temperature of 2-8°C.[1]

Keep the container tightly sealed to prevent exposure to air and moisture.[1][3][8]

Store away from incompatible materials such as water, oxidizing agents, strong bases, and

reducing agents.[1][3][5]

Disposal

All waste, including contaminated materials and excess chemical, must be treated as

hazardous waste.

Collect waste in a suitable, closed, and clearly labeled container.[1][2][9]

Dispose of the contents and container at an approved waste disposal plant in accordance

with all local, state, and federal regulations.[1][8] Do not allow the product to enter drains.[2]

Physical and Chemical Properties
Property Value

Physical State Solid, Crystalline[1]

Appearance White to Light Yellow[1]

Melting Point 29 - 30 °C / 84.2 - 86 °F[1]

Boiling Point 97 - 98 °C / 206.6 - 208.4 °F @ 21 mmHg[1]

Flash Point 102 °C / 215.6 °F[1]

Storage Temperature 2 - 8 °C (Refrigerated)

Solubility
Soluble in acetone, chloroform,

dichloromethane, and methanol.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

